(1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: (1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine
• InChI: InChI=1S/C12H16N2/c13-12-10-7-14(8-11(10)12)6-9-4-2-1-3-5-9/h1-5,10-12H,6-8,13H2/t10-,11+,12?
• InChI Key: AWZOKHOIEDMSLL-FOSCPWQOSA-N
• Isomeric SMILES: C1[C@@H]2[C@@H](C2N)CN1CC3=CC=CC=C3
• Canonical SMILES: C1C2C(C2N)CN1CC3=CC=CC=C3

Description

(1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-benzyl-6-nitro-3-azabicyclo[3.1.0]hexane (4.00 g) and a catalytic amount of Raney nickel in MeOH was added slowly a solution of 98% H2NNH2—H2O (70 mL) at rt. The mixture was stirred for 5 h at room temperature and filtered. The filtrate was concentrated in vacuo to give the title compound as brown oil (3.60 g) and the crude product was used for the next step without further purification. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 204.3 (M+1).